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Compound of Interest

Compound Name: 2-Nitroaniline-4-sulfonic acid

Cat. No.: B1294930

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 2-Nitroaniline-4-sulfonic
acid, a significant chemical intermediate. The following sections detail its chemical properties,
synthesis protocols, and key applications, with a focus on data presentation and experimental
methodologies.

Chemical Identification and Properties

2-Nitroaniline-4-sulfonic acid, also known as 4-amino-3-nitrobenzenesulfonic acid, is an
aromatic sulfonic acid with the CAS Number 616-84-2.[1][2] It is characterized by the presence
of nitro, amino, and sulfonic acid functional groups attached to a benzene ring.[1] This unique
combination of functional groups imparts specific reactivity and solubility, making it a valuable
precursor in various chemical syntheses.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 616-84-2[1][2][3][41[5]

IUPAC Name 4-amino-3-nitrobenzenesulfonic acid[1]
Synonyms Ortho Nitro Aniline Para Sulphonic Acid

(ONAPSA)[1][4]

Molecular Formula

CsHsN20sS[1][3][4]

Molecular Weight 218.19 g/mol [1][3][4]
INChl=1S/C6H6N205S/c7-5-2-1-

InChl 4(14(11,12)13)3-6(5)8(9)10/h1-3H,7H2,
(H,11,12,13)[1]

InChl Key VZLLZDZTQPBHAZ-UHFFFAOYSA-N[1]

Canonical SMILES

C1=CC(=C(C=C1S(=0)(=0)0)--INVALID-LINK--
[O-DN[1]

Table 2: Physical and Chemical Properties

Property

Value

Physical State

Yellow crystalline solid[1]

Solubility High solubility in water[1]
Density 1.7 £ 0.1 g/cm3[3]

LogP 0.88[3]

Index of Refraction 1.662[3]

Stability

Stable at room temperature in closed containers
under normal storage and handling conditions.

[3]

Synthesis and Experimental Protocols
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The synthesis of 2-Nitroaniline-4-sulfonic acid can be achieved through several methods,
primarily involving the nitration and sulfonation of aniline or its derivatives.

Synthesis via Nitration and Sulfonation of Aniline

This is a common laboratory-scale synthesis method.
Experimental Protocol:

 Nitration of Aniline: Aniline is carefully treated with a nitrating mixture, typically a combination
of concentrated sulfuric acid and concentrated nitric acid. This reaction is highly exothermic
and requires strict temperature control to favor the formation of the ortho-nitro isomer.

 Sulfonation of o-Nitroaniline: The resulting ortho-nitroaniline is then sulfonated using
concentrated sulfuric acid (oleum may also be used). The reaction mixture is heated to drive
the sulfonation reaction to completion, yielding 2-Nitroaniline-4-sulfonic acid.[1]

Synthesis via Desulfonation

An alternative method involves the desulfonation of a sulfonated precursor.
Experimental Protocol:

» Preparation of 2-nitro-4-sulfonic aniline: The starting material, 2-nitro-4-sulfonic aniline, is
dissolved in a high-boiling point, polar solvent such as sulfolane.[6]

» Desulfonation Reaction: An acid, such as phosphoric acid, is added to the solution.[6] The
reaction mixture is heated to approximately 120°C to facilitate the desulfonation process.[6]
The progress of the reaction is monitored by High-Performance Liquid Chromatography
(HPLC).[6]

e Solvent Removal: After the reaction is complete, the high-boiling point solvent is removed
under reduced pressure at a temperature of 80-90°C.[6]

o Work-up: Water is added to the resulting concentrate, and the pH is adjusted to 8 with a
base like sodium hydroxide.[6] The product is then extracted using an organic solvent such
as ethyl acetate.[6]
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Applications

2-Nitroaniline-4-sulfonic acid is a crucial intermediate in several industrial applications,
primarily in the manufacturing of dyes and pigments.

Dye Manufacturing: It serves as a precursor for the synthesis of a wide variety of azo dyes
and other colorants.[1] The presence of the amino group allows for diazotization reactions,
which are fundamental in the formation of azo compounds.[1]

Pigment Production: This compound is utilized in the creation of pigments for various
applications, including textiles, coatings, and plastics.[1]

Organic Synthesis: The reactive functional groups of 2-Nitroaniline-4-sulfonic acid make it
a valuable intermediate in the synthesis of more complex organic molecules, including
pharmaceuticals and herbicides.[1]

Potential Biological Activity: Some research suggests that 2-Nitroaniline-4-sulfonic acid
may exhibit antimicrobial and cytotoxic properties, indicating potential for further investigation
in pharmaceutical applications.[1]

Visualizations
General Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 2-Nitroaniline-4-
sulfonic acid from aniline.

Nitration
> o-Nitroaniline Sulfonation
Nitrating Mixture
(H2SO4 + HNO3) 2-Nitroaniline-4-sulfonic acid

Sulfuric Acid
(H2S04)
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Caption: Synthesis workflow of 2-Nitroaniline-4-sulfonic acid.

Role as a Dye Intermediate

This diagram shows the logical relationship of 2-Nitroaniline-4-sulfonic acid as a key
intermediate in the production of azo dyes.
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Caption: Role as a dye intermediate.

Safety and Handling

2-Nitroaniline-4-sulfonic acid is irritating to the eyes, respiratory system, and skin.[3]
Inhalation may cause severe respiratory tract irritation.[3] It is important to handle this chemical
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with appropriate personal protective equipment, including gloves, safety glasses, and a lab
coat. Work should be conducted in a well-ventilated area or under a fume hood.[7] Store in a
cool, dry place in a tightly closed container.[4] In case of spills, avoid generating dust and clean
up immediately.[3] For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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